Cas no 1519140-21-6 (1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1519140-21-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5932809
• PubChem ID: 82594949
• Update Time: 2025-05-21

1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(1H-imidazol-2-yl)-
• 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid
• EN300-1851910
• 1519140-21-6

• Inchi： 1S/C7H8N2O2/c10-6(11)7(1-2-7)5-8-3-4-9-5/h3-4H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： XLQUKEKVDODHGJ-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Boiling Point: 489.9±28.0 °C(Predicted)
• pka: 3.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 1519140-21-6)

1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 1519140-21-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring an imidazole ring fused with a cyclopropane carboxylic acid moiety, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in various cancers. The study reported that derivatives of 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid exhibited nanomolar inhibitory activity against HDAC6, with promising selectivity profiles over other HDAC isoforms.

In addition to its role in cancer therapy, recent research has explored the compound's potential in neurodegenerative diseases. A preprint available on bioRxiv (2024) described its ability to modulate α-synuclein aggregation, a key pathological feature of Parkinson's disease. The researchers utilized molecular docking studies to elucidate the interaction between the compound and α-synuclein, providing insights into its mechanism of action at the atomic level.

The synthetic accessibility of 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid has also been improved through recent methodological advances. A 2023 publication in Organic Letters detailed a novel, high-yield synthesis route employing visible-light photoredox catalysis, which significantly reduced the number of steps compared to traditional approaches while maintaining excellent stereochemical control.

From a drug development perspective, pharmacokinetic studies have shown that the compound possesses favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration in rodent models. These characteristics make it particularly attractive for CNS-targeted therapies. However, researchers have noted that further optimization may be required to address its relatively rapid metabolic clearance in vivo.

Looking forward, the versatility of 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid as a building block for drug discovery appears promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases. The compound's ability to serve as both a pharmacophore and a linker in PROTAC (proteolysis targeting chimera) designs has particularly attracted attention in the field of targeted protein degradation.

In conclusion, the growing body of research on 1-(1H-imidazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 1519140-21-6) underscores its potential as a valuable tool in medicinal chemistry. While challenges remain in optimizing its drug-like properties, the compound's unique structural features and demonstrated biological activities position it as an important focus for future therapeutic development. Continued investigation into its structure-activity relationships and mechanism of action will likely yield additional insights with broad implications for drug discovery.